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Compound of Interest

Compound Name:
3-tert-Butylsulfanyl-pyridine-2-

carbonitrile

Cat. No.: B016106 Get Quote

In-Depth Technical Guide: 3-tert-Butylsulfanyl-
pyridine-2-carbonitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data, physical

and chemical properties, and handling guidelines for 3-tert-Butylsulfanyl-pyridine-2-
carbonitrile (CAS No: 178811-40-0). The information is compiled for professionals in research

and development who may be handling this compound.

Section 1: Chemical and Physical Properties
3-tert-Butylsulfanyl-pyridine-2-carbonitrile is a pyridine derivative with a molecular formula

of C10H12N2S and a molecular weight of 192.28 g/mol .[1][2] It is identified by the CAS

number 178811-40-0.[1][2] The compound is also known by synonyms such as 3-tert-Butylthio-

2-cyanopyridine and 3-(tert-Butylthio)picolinonitrile.[3]
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Identifier Value

IUPAC Name 3-(tert-butylsulfanyl)pyridine-2-carbonitrile

SMILES String CC(C)(C)Sc1cccnc1C#N[2]

InChI Key VOYCFYNBUBXWDL-UHFFFAOYSA-N[2]

Physical and Chemical Data
The following table summarizes the key physical and chemical properties of this compound.

Property Value Source

Physical State Solid, Oil, Yellow [1][2]

Melting Point 38.3-38.6°C [1][3]

Boiling Point 322.7°C at 760 mmHg [1]

Density 1.11 g/cm³ [1]

Flash Point 149°C [1]

Vapor Pressure 0.000274 mmHg at 25°C [1]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate
[1]

Section 2: Safety and Hazard Information
Comprehensive toxicological and ecological data for 3-tert-Butylsulfanyl-pyridine-2-
carbonitrile is limited.[1] However, the available information indicates that it should be handled

with care.

Hazard Classification
The compound is classified as acutely toxic if swallowed (Acute Tox. 4 Oral).[2] The GHS07

pictogram, indicating a warning, is associated with this chemical.[2]
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Hazard Classification Code Description

Acute Toxicity (Oral) H302 Harmful if swallowed[2]

Hazard Codes (R-Phrase) Xn, Xi; R22 Harmful if swallowed, Irritant[3]

Precautionary Measures and Personal Protective
Equipment (PPE)
Standard laboratory safety protocols should be strictly followed when handling this compound.

Precautionary Statement Code

General
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1]

Eye Contact

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

The following diagram outlines the general workflow for handling hazardous chemicals,

including recommended personal protective equipment.
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Caption: General workflow for safe chemical handling and emergency response.
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Section 3: First Aid Measures
In case of exposure, the following first aid measures should be taken.

Exposure Route First Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Skin Contact

No specific data available, general

recommendation is to wash with soap and

water.

Ingestion
No specific data available, seek immediate

medical attention.

Section 4: Stability and Reactivity
Detailed information on the chemical stability and reactivity of 3-tert-Butylsulfanyl-pyridine-2-
carbonitrile is not readily available.[1] It is recommended to avoid strong oxidizing agents and

store the compound in a cool, dry, and well-ventilated area.

Section 5: Storage and Disposal
The compound should be stored in a refrigerator.[3] For disposal, follow local, state, and

federal regulations for hazardous waste.

Section 6: Experimental Protocols
Detailed experimental protocols involving 3-tert-Butylsulfanyl-pyridine-2-carbonitrile are not

available in the public domain based on the conducted search. Researchers should develop
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specific protocols based on the intended application, incorporating the safety and handling

information provided in this guide.

The following diagram illustrates a logical relationship for protocol development concerning this

chemical.
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Caption: Logical steps for developing an experimental protocol.

Section 7: Toxicological and Ecological Information
As of the latest available data, specific studies on the acute toxicity (other than oral), skin

corrosion/irritation, serious eye damage/irritation, and ecological effects (such as toxicity to fish)

have not been reported.[1] Therefore, the environmental impact and full toxicological profile of

this compound are not yet determined.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a certified Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS). Users should

consult the original SDS from the supplier for the most current and complete information. All

personnel handling this chemical should be adequately trained in laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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